3-{[(2-Fluorobenzyl)oxy]methyl}piperidine hydrochloride

• IUPAC Name: 3-[(2-fluorophenyl)methoxymethyl]piperidine;hydrochloride
• InChI: InChI=1S/C13H18FNO.ClH/c14-13-6-2-1-5-12(13)10-16-9-11-4-3-7-15-8-11;/h1-2,5-6,11,15H,3-4,7-10H2;1H
• InChI Key: RRJIXGIZPPIBQX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)COCC2=CC=CC=C2F.Cl
• Molecular Formula: C13H19ClFNO
• DSSTOX Substance ID: DTXSID80718616
• Molecular Weight: 259.75 g/mol
• CAS RN: 1220017-23-1

Description

3-{[(2-Fluorobenzyl)oxy]methyl}piperidine hydrochloride, also known as FBMPH, is a synthetic compound that has been used in a variety of scientific research applications. FBMPH has been studied for its potential to be used as a drug, as well as for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : Studies have focused on synthesizing various analogs and derivatives of 3-{[(2-Fluorobenzyl)oxy]methyl}piperidine hydrochloride, demonstrating the compound's versatility in chemical synthesis. For instance, research has highlighted the synthesis of 3-(4-Fluorobenzyl)-8-hydroxy-(1,2,3,4)-tetrahydrochromeno[3,4-c]pyridin-5-one, an analog of 3-{[(2-Fluorobenzyl)oxy]methyl}piperidine hydrochloride, from resorcinol and methyl-4-oxo-3-piperidine carboxylate hydrochloride (Y. Duan-zhi, 2005).
• Structural Analysis : The compound has been used in the synthesis of structurally complex molecules, such as 3,5-bis(2-fluorobenzylidene)-4-piperidone analogs of curcumin, where the molecular structures were characterized by various spectroscopic methods (P. Lagisetty et al., 2009).

Pharmaceutical Research

• Drug Development : Research has explored the compound's role in the development of new pharmaceutical agents. For example, studies have synthesized and evaluated 1-(4-[18F]fluorobenzyl)-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine for in vivo studies of acetylcholinesterase (S. Y. Lee et al., 2000).
• Antipsychotic Potential : The compound has been used in the synthesis of novel conformationally restricted butyrophenones, evaluated as potential antipsychotic agents by in vitro assays for affinity for dopamine and serotonin receptors (E. Raviña et al., 2000).

Radiopharmaceutical Applications

• PET Imaging : The compound is utilized in the development of specific PET radioligands. For instance, it has been involved in the synthesis of radiotracers for the PET imaging of NR2B NMDA receptors (R. Labas et al., 2011).
• Metabolism Studies : It has also been studied for its role in the metabolism of acetylcholinesterase inhibitors containing 4-[(18)F]fluorobenzyl-piperidine moieties, comparing in vitro and in vivo metabolism (S. Y. Lee et al., 2001).

Toxicology and Safety

• Toxicity Studies : The compound has been included in toxicity studies, such as the evaluation of bis Mannich bases and corresponding piperidinols in the brine shrimp bioassay (H. Gul et al., 2003).